2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine

• IUPAC Name: 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C16H19N3O/c1-20-14-6-2-12(3-7-14)8-10-17-15-9-11-18-16(19-15)13-4-5-13/h2-3,6-7,9,11,13H,4-5,8,10H2,1H3,(H,17,18,19)
• InChI Key: RTRYQEGTVVUXQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2=NC(=NC=C2)C3CC3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• CAS No.: 2548978-39-6

Description

2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine is a pyrimidine derivative featuring a cyclopropyl substituent at position 2 and a 4-methoxyphenethylamine group at position 2. Pyrimidines are heterocyclic aromatic compounds widely studied for their biological relevance, particularly in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine typically involves multiple steps, starting from acyclic starting materials. One common method involves the reaction of benzylidene acetones with ammonium thiocyanates, followed by ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines . The reaction conditions often involve refluxing in solvents such as benzene or cyclohexanol and the use of sulfur for aromatization .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for larger-scale reactions, ensuring the availability of high-purity starting materials, and implementing efficient purification techniques to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological assays for its activity against certain pathogens.

Medicine: It is being investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit mitochondrial complex I electron transport, disrupting cellular respiration and leading to cell death in certain pathogens .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Core Structure	Substituents	Molecular Formula	Notable Properties
2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine	Pyrimidin-4-amine	Cyclopropyl (C2), 4-methoxyphenethylamine (N4)	C₁₆H₁₉N₃O	Not reported in evidence; inferred stability from cyclopropyl and methoxy groups
N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Pyrimidin-4-amine	Fluorophenyl (N4), methoxyphenylaminomethyl (C5), methyl (C6)	C₂₆H₂₄FN₅O	Dihedral angles: 12.8° (pyrimidine-phenyl), 86.1° (methoxyphenyl); antimicrobial activity inferred
2-chloro-N-(4-(methylthio)phenyl)pyrimidin-4-amine	Pyrimidin-4-amine	Chloro (C2), methylthiophenyl (N4)	C₁₁H₁₀ClN₃S	Higher lipophilicity due to methylthio group; molecular mass 275.73 g/mol
4-(2-Chloro-4-nitrophenyl)-6-methylpyrimidin-2-amine	Pyrimidin-2-amine	Chloronitrophenyl (C4), methyl (C6)	C₁₁H₉ClN₄O₂	Electron-withdrawing nitro group; retention behavior (HPLC) influenced by substituents
Formoterol Related Compound F	Formamide-phenyl	4-methoxyphenethylamino, hydroxy groups	C₁₉H₂₃N₃O₄	Retention time: 0.7 (HPLC); relative response factor: 1.00

Functional Group and Pharmacophore Analysis

• Cyclopropyl vs. Halogen/Aryl Groups: The cyclopropyl group in the target compound may enhance metabolic stability compared to halogenated analogs (e.g., ’s fluorophenyl derivative).
• Methoxy vs. Methylthio Groups : The 4-methoxyphenethylamine substituent offers moderate polarity, contrasting with the methylthio group in ’s compound, which increases lipophilicity and may alter membrane permeability .
• Amine Positioning: The N4 amine in the target compound is analogous to Formoterol-related compounds (–4), which exhibit similar [2-(4-methoxyphenyl)ethyl]amino side chains but with additional hydroxyl and formamide groups, affecting solubility and receptor interactions .

Physicochemical and Chromatographic Behavior

• Retention and Response Factors : Formoterol-related compounds () show retention times (0.4–0.7) and response factors (1.00–1.75) in HPLC, suggesting that the target compound’s methoxyphenethyl group may similarly contribute to moderate retention .
• Melting Points : While the target compound’s melting point is unreported, the structurally simpler Rip-B (2-hydroxy-N-[2-(4-methoxyphenyl)ethyl]benzamide) melts at 96°C, indicating that aryl substitution patterns influence crystallinity .

Biological Activity

2-Cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine is a novel compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a cyclopropyl group attached to a pyrimidine core with a methoxyphenyl substituent, is being investigated for various therapeutic applications, including antimicrobial, antiviral, and anticancer properties.

Chemical Structure and Properties

The molecular formula of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine is $C_{15}H_{18}N_{4}O$, with a molecular weight of 270.33 g/mol. The structural arrangement of the compound enhances its interaction with biological targets, making it a candidate for drug development.

Biological Activities

• Antimicrobial Activity : Initial studies suggest that 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine exhibits antimicrobial properties. It has shown effectiveness against certain bacterial strains, indicating potential use in treating infections.
• Antiviral Properties : The compound has also been evaluated for its antiviral activity. While specific viral targets have not been conclusively identified, its structural characteristics suggest it may inhibit viral replication.
• Anticancer Potential : There is growing interest in the compound's potential as an anticancer agent. Research indicates that it may induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including the modulation of cell signaling pathways.

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine compared to structurally similar compounds:

Compound Name	Structural Features	Biological Activity
2-Cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine	Cyclopropyl group, methoxyphenyl substituent	Antimicrobial, antiviral, anticancer
N-Ethyl-2-(4-fluorophenyl)-6-methylpyrimidin-4-amine	Fluorophenyl group instead of methoxy	Limited data on biological activity
6-Methylpyrimidin-4-amine	Methyl group only	Weak biological activity

Case Studies and Research Findings

Several studies have explored the biological activity of pyrimidine derivatives similar to 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine:

• Study on Anticancer Activity : A study demonstrated that a related pyrimidine derivative exhibited significant cytotoxicity against various cancer cell lines, suggesting that modifications to the pyrimidine structure can enhance anticancer properties .
• Investigation of Antimicrobial Effects : Another research project highlighted the antimicrobial efficacy of pyrimidine compounds against Gram-positive and Gram-negative bacteria, providing a basis for further exploration into the antibacterial potential of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine .
• Mechanistic Insights : Recent findings indicate that pyrimidine derivatives can inhibit specific enzymes involved in cancer progression and microbial resistance, pointing towards a possible mechanism for the observed activities of 2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidin-4-amine .